Cas no 31934-42-6 (2,2,4,4-tetramethylcyclopentane-1,3-dione)

• Product Name: 2,2,4,4-tetramethylcyclopentane-1,3-dione
• CAS No: 31934-42-6
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• MDL: MFCD24689122
• CID: 2821885
• Update Time: 2025-06-08

2,2,4,4-tetramethylcyclopentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclopentanedione, 2,2,4,4-tetramethyl-
• 2,2,4,4-tetramethylcyclopentane-1,3-dione

• MDL： MFCD24689122
• Inchi： 1S/C9H14O2/c1-8(2)5-6(10)9(3,4)7(8)11/h5H2,1-4H3
• InChI Key： UJWKZMAOPDRNBM-UHFFFAOYSA-N
• SMILES： C1(=O)CC(C)(C)C(=O)C1(C)C

Additional information on 2,2,4,4-tetramethylcyclopentane-1,3-dione

Recent Advances in the Study of 2,2,4,4-Tetramethylcyclopentane-1,3-dione (CAS: 31934-42-6) and Its Applications in Chemical Biology and Medicine

2,2,4,4-Tetramethylcyclopentane-1,3-dione (CAS: 31934-42-6) is a cyclic diketone that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and versatile reactivity. Recent studies have explored its potential as a building block for the synthesis of novel bioactive compounds, as well as its role in various biochemical pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its applications and mechanistic insights.

One of the most notable advancements in the study of 2,2,4,4-tetramethylcyclopentane-1,3-dione is its application in the synthesis of heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a precursor for the development of pyrazole derivatives, which exhibit potent anti-inflammatory and anticancer activities. The researchers utilized a one-pot synthesis approach, leveraging the diketone's reactivity to form complex heterocycles with high yield and selectivity. These findings underscore the compound's potential in drug discovery and development.

In addition to its synthetic applications, recent research has investigated the biochemical interactions of 2,2,4,4-tetramethylcyclopentane-1,3-dione. A study in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the compound can modulate the activity of certain enzymes involved in oxidative stress pathways. Specifically, it was found to inhibit the production of reactive oxygen species (ROS) in cellular models, suggesting potential therapeutic applications for diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

Another area of interest is the compound's role in material science. A 2023 publication in ACS Applied Materials & Interfaces reported the use of 2,2,4,4-tetramethylcyclopentane-1,3-dione as a cross-linking agent in the development of biodegradable polymers. The study highlighted its ability to enhance the mechanical properties and thermal stability of the resulting materials, making them suitable for biomedical applications such as drug delivery systems and tissue engineering scaffolds.

Despite these promising developments, challenges remain in the large-scale production and application of 2,2,4,4-tetramethylcyclopentane-1,3-dione. Issues such as solubility and stability under physiological conditions need to be addressed to fully realize its potential in clinical settings. Future research directions may include the optimization of synthetic routes, the exploration of novel derivatives, and in-depth mechanistic studies to elucidate its interactions with biological targets.

In conclusion, 2,2,4,4-tetramethylcyclopentane-1,3-dione (CAS: 31934-42-6) represents a versatile and promising compound in the fields of chemical biology and medicine. Its applications span from drug discovery to material science, with recent studies shedding light on its mechanistic and therapeutic potential. Continued research in this area is expected to yield further innovations and advancements, paving the way for new therapeutic and technological solutions.